Cas no 62821-29-8 (Spiro[bicyclo[2.2.1]heptane-7,1'-cyclobutane]-3',3'-dicarboxylic acid)

• Product Name: Spiro[bicyclo[2.2.1]heptane-7,1'-cyclobutane]-3',3'-dicarboxylic acid
• CAS No: 62821-29-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 430434
• PubChem ID: 71382462
• Update Time: 2025-04-19

Spiro[bicyclo[2.2.1]heptane-7,1'-cyclobutane]-3',3'-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-7,1'-cyclobutane]-3',3'-dicarboxylic acid
• spiro[bicyclo[2.2.1]heptane-7,3'-cyclobutane]-1',1'-dicarboxylic acid
• 62821-29-8
• DTXSID20804840

• Inchi： 1S/C12H16O4/c13-9(14)12(10(15)16)5-11(6-12)7-1-2-8(11)4-3-7/h7-8H,1-6H2,(H,13,14)(H,15,16)
• InChI Key： SFXBFUPTUOVUAH-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)CC2(C1)C1CCC2CC1)=O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6